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Compound of Interest

Compound Name: 3-Methoxypyrrolidine

Cat. No.: B1366375

A Technical Guide to the Physical Properties of
3-Methoxypyrrolidine

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the key physical properties of 3-
Methoxypyrrolidine, a heterocyclic organic compound. The data and protocols presented
herein are intended to support research and development activities, particularly in the fields of
medicinal chemistry and material science.

Core Physical and Chemical Properties

3-Methoxypyrrolidine is a colorless to light yellow liquid at room temperature.[1] Itis a
pyrrolidine derivative characterized by a methoxy group at the 3-position. Understanding its
physical properties is crucial for its proper handling, storage, and application in chemical
synthesis and formulation.

Data Summary

The quantitative physical properties of 3-Methoxypyrrolidine are summarized in the table
below for quick reference. These values have been aggregated from various chemical data
sources.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1366375?utm_src=pdf-interest
https://www.benchchem.com/product/b1366375?utm_src=pdf-body
https://www.benchchem.com/product/b1366375?utm_src=pdf-body
https://www.benchchem.com/product/b1366375?utm_src=pdf-body
http://vijaynazare.weebly.com/uploads/1/1/2/4/11245229/melting_boiling.pdf
https://www.benchchem.com/product/b1366375?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1366375?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Property Value Notes

Molecular Formula CsH11NO [2]

Molecular Weight 101.15 g/mol [2]

CAS Number 62848-20-8 For racemic mixture[2]
Appearance Colorless to light yellow liquid [1]

Boiling Point 122.9-123°C At 760 mmHg
Density 0.94 g/cm?3

Flash Point 35-35.2°C

Vapor Pressure 13.6 mmHg At 25 °C

Refractive Index 1.445

pKa 9.49+0.10 Predicted

Storage Temperature 2-8 °C Protect from light[1]

Experimental Protocols

Accurate determination of physical properties is fundamental to chemical characterization. The
following sections detail standard laboratory protocols for measuring the boiling point and
density of liquid compounds like 3-Methoxypyrrolidine.

Determination of Boiling Point (Capillary Method)

The capillary method, often carried out in a Thiele tube, is a common and reliable technique for
determining the boiling point of small quantities of a liquid.

Apparatus and Materials:
» Thiele tube or oil bath
o Thermometer (calibrated)

o Capillary tube (sealed at one end)
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Small test tube (e.g., fusion tube)
Heat-stable fluid (e.g., mineral oil, silicone oil)
Heating source (e.g., Bunsen burner, hot plate)

Sample of 3-Methoxypyrrolidine

Procedure:

Sample Preparation: Fill the small test tube with the liquid sample to a depth of 2-3 cm.

Capillary Insertion: Place the capillary tube, with its sealed end pointing upwards, into the
test tube containing the sample.

Apparatus Assembly: Attach the test tube to the thermometer using a rubber band or wire.
The bottom of the test tube should be aligned with the thermometer bulb.

Heating: Immerse the assembly into the Thiele tube containing the heating fluid, ensuring the
liquid level is above the sample but below the opening of the test tube.[1]

Observation: Gently heat the side arm of the Thiele tube.[3] As the temperature rises, air
trapped in the capillary tube will expand and exit as a slow stream of bubbles.

Boiling Point Identification: Continue heating until a rapid and continuous stream of bubbles
emerges from the open end of the capillary tube.[1][3] At this point, turn off the heat and
allow the apparatus to cool slowly.

Temperature Recording: The boiling point is the temperature at which the stream of bubbles
stops and the liquid begins to be drawn into the capillary tube.[1] Record this temperature.

Determination of Density (Pycnometer Method)

The density of a liquid can be accurately determined using a pycnometer, which is a glass flask

with a precise, known volume. This method is based on measuring the mass of a known

volume of the liquid.

Apparatus and Materials:
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e Pycnometer (specific gravity bottle) of a known volume (e.g., 10 mL or 25 mL)

¢ Analytical balance (accurate to £0.0001 g)

o Constant temperature bath

e Thermometer

o Sample of 3-Methoxypyrrolidine

 Distilled water (for calibration)

» Acetone (for cleaning and drying)

Procedure:

» Calibration of Pycnometer:

o

Thoroughly clean and dry the pycnometer and its stopper.

o Weigh the empty, dry pycnometer on the analytical balance (mass ma1).

o Fill the pycnometer with distilled water and insert the stopper, allowing excess water to exit
through the capillary.

o Place the filled pycnometer in a constant temperature bath (e.g., 20 °C or 25 °C) until it
reaches thermal equilibrium.

o Remove the pycnometer, carefully dry the exterior, and weigh it (mass mz).

o The volume of the pycnometer (V) can be calculated using the density of water (p_water)
at the specific temperature: V = (mz - m1) / p_water.

e Measurement of Sample Density:

o Empty the pycnometer, rinse it with acetone, and dry it completely.

o Fill the dry pycnometer with 3-Methoxypyrrolidine.
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o Follow the same procedure of thermal equilibration in the constant temperature bath,
drying the exterior, and weighing the filled pycnometer (mass ms).

e Calculation:
o The mass of the 3-Methoxypyrrolidine sample is m_sample = ms - ma.

o The density of the sample (p_sample) is calculated by dividing the mass of the sample by
the calibrated volume of the pycnometer: p_sample = (ms - m1) / V.

Logical Workflow Visualization

The following diagram illustrates the logical workflow for the characterization of the physical
properties of a liquid chemical such as 3-Methoxypyrrolidine.
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Caption: Workflow for Physical Property Characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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